Cas no 1093307-34-6 (3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide)

• Product Name: 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide
• CAS No: 1093307-34-6
• MF: C₁₂H₂₀BN₃O₃
• MW: 265.116502761841
• MDL: MFCD16660238
• CID: 1011043
• PubChem ID: 57345811
• Update Time: 2025-11-01

3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-1-propanamide
• 3-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]propanamide
• 1H-Pyrazole-1-propanamide,4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 3-(4-(4,4,5,5-TetraMethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl)propanaMide
• AK-38175
• ANW-49004
• CTK8B5519
• PubChem18550
• RP29435
• SureCN2993758
• 1H-Pyrazole-1-propanamide-4-boronic acid pinacol ester
• DTXSID00720958
• 1H-Pyrazole-1-propanamide, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• AKOS015920212
• POZMTDBIARATTJ-UHFFFAOYSA-N
• SCHEMBL2993758
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]propanamide
• MFCD16660238
• DA-22634
• J-513425
• CS-0175481
• A895076
• BS-25135
• (1-(3-Amino-3-oxopropyl)-1H-pyrazol-4-yl)boronic acid pinacol ester
• 1093307-34-6
• 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide

• MDL： MFCD16660238
• Inchi： 1S/C12H20BN3O3/c1-11(2)12(3,4)19-13(18-11)9-7-15-16(8-9)6-5-10(14)17/h7-8H,5-6H2,1-4H3,(H2,14,17)
• InChI Key： POZMTDBIARATTJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CCC(N)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 265.1597717g/mol
• Monoisotopic Mass: 265.1597717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 470.3±25.0 °C at 760 mmHg
• Flash Point: 238.3±23.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide

Recent Advances in the Study of 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide (CAS: 1093307-34-6)

The compound 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide (CAS: 1093307-34-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic acid derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting proteases and kinases. Its unique structure, featuring a dioxaborolane ring and a pyrazole moiety, makes it a versatile building block for drug discovery and development.

Recent studies have focused on the application of this compound in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The boronic acid group in 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide allows for reversible covalent binding to the active site of kinases, enhancing inhibitor potency and selectivity. Several research groups have reported the successful incorporation of this compound into potent inhibitors targeting EGFR, BTK, and other clinically relevant kinases.

In addition to its role in kinase inhibition, this compound has also been explored as a precursor for boron neutron capture therapy (BNCT) agents. BNCT is an emerging radiotherapy approach that relies on the nuclear capture of thermal neutrons by boron-10, resulting in localized tumor cell destruction. The dioxaborolane moiety in 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide can serve as a stable boron delivery vehicle, and recent preclinical studies have demonstrated its potential in enhancing tumor targeting and therapeutic efficacy.

Another area of active research involves the use of this compound in proteasome inhibition. The proteasome is a multicatalytic protease complex that regulates protein degradation, and its inhibition has been validated as a therapeutic strategy for multiple myeloma and other malignancies. The boronic acid group in 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide can form reversible covalent bonds with the proteasome's active sites, leading to potent inhibition. Recent structural studies have provided insights into the binding modes and mechanisms of action of boronic acid-based proteasome inhibitors, paving the way for the design of next-generation therapeutics.

Despite its promising applications, challenges remain in the optimization of 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent advances in computational modeling and high-throughput screening have facilitated the identification of derivatives with improved pharmacokinetic and pharmacodynamic properties.

In conclusion, 3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)propanamide (CAS: 1093307-34-6) represents a valuable scaffold in medicinal chemistry, with diverse applications in kinase inhibition, BNCT, and proteasome inhibition. Ongoing research efforts are expected to further elucidate its potential and expand its utility in drug discovery and therapeutic development. The integration of this compound into novel drug candidates holds great promise for addressing unmet medical needs in oncology and beyond.